Cas no 1602166-76-6 (4-chloro-8-fluoroquinolin-3-amine)

• Product Name: 4-chloro-8-fluoroquinolin-3-amine
• CAS No: 1602166-76-6
• MF: C₉H₆ClFN₂
• MW: 196.60874414444
• MDL: MFCD29991718
• CID: 4607775
• PubChem ID: 102614089
• Update Time: 2025-10-23

4-chloro-8-fluoroquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-8-fluoroquinolin-3-amine
• 3-Quinolinamine, 4-chloro-8-fluoro-

• MDL： MFCD29991718
• Inchi： 1S/C9H6ClFN2/c10-8-5-2-1-3-6(11)9(5)13-4-7(8)12/h1-4H,12H2
• InChI Key： SVRXLZLSKJPGFL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2F)C(Cl)=C(N)C=1

Computed Properties

• Exact Mass: 196.02
• Monoisotopic Mass: 196.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 311.9±37.0 °C at 760 mmHg
• Flash Point: 142.4±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-chloro-8-fluoroquinolin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-chloro-8-fluoroquinolin-3-amine

4-Chloro-8-Fluoroquinolin-3-Amine: A Comprehensive Overview

4-Chloro-8-fluoroquinolin-3-amine, also known by its CAS number 1602166-76-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the broader class of quinoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of 4-chloro-8-fluoroquinolin-3-amine is characterized by a quinoline ring system with substituents at positions 3, 4, and 8, specifically an amino group at position 3, a chlorine atom at position 4, and a fluorine atom at position 8. These substituents contribute to the compound's unique chemical properties and bioactivity.

The synthesis of 4-chloro-8-fluoroquinolin-3-amine typically involves multi-step organic synthesis strategies, often utilizing intermediates such as chloroquine or other related compounds. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure has been extensively studied using various analytical techniques, including X-ray crystallography, NMR spectroscopy, and mass spectrometry. These studies have provided insights into its conformational flexibility and electronic properties, which are critical for understanding its interactions with biological targets.

4-Chloro-8-fluoroquinolin-3-amine has demonstrated promising biological activity in several in vitro and in vivo models. For instance, it has shown potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. Additionally, recent studies have highlighted its potential as an anticancer agent due to its ability to induce apoptosis in various cancer cell lines. The compound's selectivity for certain cancer cells over normal cells suggests that it could be a valuable candidate for targeted therapy.

In the context of infectious diseases, 4-chloro-8-fluoroquinolin-3-amine has exhibited significant antimicrobial activity against a range of bacterial and fungal pathogens. This is particularly noteworthy given the increasing prevalence of antibiotic resistance worldwide. Researchers have explored its mechanism of action, which appears to involve interference with bacterial DNA gyrase and topoisomerase IV enzymes—key targets for many existing antibiotics.

The pharmacokinetic properties of 4-chloro-8-fluoroquinolin-3-amine have also been investigated in preclinical studies. These studies have revealed favorable absorption profiles and moderate clearance rates, indicating that the compound may have suitable bioavailability for therapeutic use. However, further research is needed to fully understand its metabolism and potential toxicity profiles.

In terms of applications beyond medicine, 4-chloro-8-fluoroquinolin-amine derivatives are being explored for their potential use in agrochemicals and materials science. For example, certain derivatives have shown promise as fungicides for crop protection. Additionally, the compound's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The development of 4-chloro-quinoline-based compounds, including 4-chloro-fluoroquinoline derivatives, continues to be an active area of research. Scientists are leveraging computational chemistry tools to design novel analogs with improved potency and selectivity. These efforts are supported by high-throughput screening technologies that enable rapid assessment of thousands of compounds in parallel.

In conclusion, CAS No: 160216676, or more commonly referred to as 4-chloro-quinoline amine, represents a versatile scaffold with immense potential across multiple therapeutic areas. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable asset in drug discovery pipelines. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs and advancing innovative treatments.